Cas no 5572-19-0 (N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}acetamide)

N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}acetamide structure
5572-19-0 structure
Product Name:N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}acetamide
CAS No:5572-19-0
MF:C20H24Cl2N4O5S2
MW:535.464360237122
CID:1595136
PubChem ID:5243998
Update Time:2025-04-21

N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-{4-[(4-chlorophenyl)sulfonyl]piperazin-1-yl}acetamide
    • N-[4-chloro-3-(dimethylsulfamoyl)phenyl]-2-[4-(4-chlorophenyl)sulfonylpiperazin-1-yl]acetamide
    • AKOS007994777
    • Z31014933
    • AB00726958-01
    • DTXSID40412789
    • 5572-19-0
    • Inchi: 1S/C20H24Cl2N4O5S2/c1-24(2)33(30,31)19-13-16(5-8-18(19)22)23-20(27)14-25-9-11-26(12-10-25)32(28,29)17-6-3-15(21)4-7-17/h3-8,13H,9-12,14H2,1-2H3,(H,23,27)
    • InChI Key: RVAVFWVHDQBQPK-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)S(N1CCN(CC(NC2=CC=C(C(=C2)S(N(C)C)(=O)=O)Cl)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 534.05682
  • Monoisotopic Mass: 534.056517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 7
  • Complexity: 875
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.471
  • Refractive Index: 1.628
  • PSA: 107.1
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